(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone

• IUPAC Name: [4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
• InChI: InChI=1S/C17H22N4O4S/c1-17(2,3)13-11-26-14(18-13)10-19-6-8-20(9-7-19)16(22)12-4-5-15(25-12)21(23)24/h4-5,11H,6-10H2,1-3H3
• InChI Key: NVQNNSWPARSRPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)CN2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-]
• Molecular Formula: C17H22N4O4S
• Molecular Weight: 378.4 g/mol
• CAS No.: 1105222-58-9

Description

(4-((4-(Tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)(5-nitrofuran-2-yl)methanone is a useful research compound. Its molecular formula is C17H22N4O4S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial and Antitumor Activity : Compounds similar to the one have been shown to exhibit significant antibacterial activity, comparable to that of nitrofurazone. Some of these compounds also display in vitro antitumor activity, demonstrating moderate growth inhibition against a panel of 60 tumor cell lines (Holla, Sarojini, Shridhara, & Antony, 1999); (Holla, Rao, Gonsalves, Sarojini, & Shridhara, 2002).

• DNA/Protein Binding and Cytotoxicity : Research involving a nickel(II) complex with a piperazinyl moiety, similar to the compound , has shown binding affinity to calf thymus DNA and bovine serum albumin. This complex also exhibited anticancer activity in human breast cancer cell lines (Mistri, Puschmann, & Manna, 2016).

• Antimicrobial Activity : Piperazinyl-linked 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazoles have been synthesized and tested for their antimicrobial activity. These compounds have shown effectiveness against various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

• Antileishmanial Activity : Certain derivatives, including piperazinyl-linked benzamidine substituents, have demonstrated notable antileishmanial activity against Leishmania major, a parasitic disease (Tahghighi et al., 2011).

• Anti-mycobacterial Potential : Benzo[d]thiazol-2-yl(piperazin-1-yl)methanones have been identified as new anti-mycobacterial chemotypes, with several compounds showing promising activity against Mycobacterium tuberculosis (Pancholia et al., 2016).